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Compound of Interest

Compound Name: Isofistularin-3

Cat. No.: B12278464 Get Quote

Welcome to the technical support center for Isofistularin-3, a potent DNMT1 inhibitor derived

from the marine sponge Aplysina aerophoba. This resource is designed for researchers,

scientists, and drug development professionals to provide guidance on optimizing the

experimental use of Isofistularin-3 for DNA methyltransferase (DNMT) inhibition. Here you will

find frequently asked questions, detailed experimental protocols, and troubleshooting guides to

ensure the successful application of this marine-derived compound in your research.

Frequently Asked Questions (FAQs)
Q1: What is Isofistularin-3 and what is its primary mechanism of action?

A1: Isofistularin-3 is a brominated alkaloid isolated from the marine sponge Aplysina

aerophoba. Its primary mechanism of action is the direct inhibition of DNA methyltransferase 1

(DNMT1). It is a DNA-competitive inhibitor, meaning it binds to the DNA binding site of DNMT1,

preventing it from methylating DNA.[1][2][3]

Q2: What is the IC50 of Isofistularin-3 for DNMT1?

A2: The reported half-maximal inhibitory concentration (IC50) of Isofistularin-3 for purified

DNMT1 is approximately 13.5 ± 5.4 μM in in vitro assays.[1][4]

Q3: What is the recommended solvent for Isofistularin-3?
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A3: Isofistularin-3 should be dissolved in dimethyl sulfoxide (DMSO) to prepare a stock

solution. For cell culture experiments, the final concentration of DMSO in the media should be

kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Q4: What are the typical effective concentrations of Isofistularin-3 in cell culture experiments?

A4: The effective concentration of Isofistularin-3 can vary depending on the cell line and the

duration of treatment. Generally, concentrations ranging from 1 μM to 50 μM have been used in

various cancer cell lines to observe effects such as reduction in cell proliferation and induction

of cell cycle arrest.[3] For inducing AHR promoter demethylation and expression, a

concentration of 25 μM for 72 hours has been shown to be effective.[3]

Q5: What are the known downstream effects of Isofistularin-3 treatment in cancer cells?

A5: Treatment of cancer cells with Isofistularin-3 has been shown to induce G0/G1 cell cycle

arrest, which is associated with increased expression of p21 and p27 and reduced levels of

cyclin E1, PCNA, and c-myc.[2][4] It can also lead to morphological changes characteristic of

autophagy and induce caspase-dependent and -independent apoptosis.[1][2] Furthermore,

Isofistularin-3 can sensitize cancer cells to TRAIL-induced apoptosis.[2][4]

Data Presentation
Table 1: In Vitro and In-Cellular Activity of Isofistularin-3

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b12278464?utm_src=pdf-body
https://www.benchchem.com/product/b12278464?utm_src=pdf-body
https://www.benchchem.com/product/b12278464?utm_src=pdf-body
https://www.medchemexpress.com/isofistularin-3.html
https://www.medchemexpress.com/isofistularin-3.html
https://www.benchchem.com/product/b12278464?utm_src=pdf-body
https://www.benchchem.com/product/b12278464?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27006469/
https://www.researchgate.net/publication/299396404_Discovery_and_characterization_of_Isofistularin-3_a_marine_brominated_alkaloid_as_a_new_DNA_demethylating_agent_inducing_cell_cycle_arrest_and_sensitization_to_TRAIL_in_cancer_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC5029682/
https://pubmed.ncbi.nlm.nih.gov/27006469/
https://www.benchchem.com/product/b12278464?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27006469/
https://www.researchgate.net/publication/299396404_Discovery_and_characterization_of_Isofistularin-3_a_marine_brominated_alkaloid_as_a_new_DNA_demethylating_agent_inducing_cell_cycle_arrest_and_sensitization_to_TRAIL_in_cancer_cells
https://www.benchchem.com/product/b12278464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12278464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value
Cell Lines/Assay
Conditions

Reference

DNMT1 IC50 13.5 ± 5.4 μM

In vitro biochemical

assay with purified

DNMT1

[1][4]

GI50 (72h) 7.3 - 14.8 μM
Panel of various

cancer cell lines
[3]

Effective

Concentration for Cell

Cycle Arrest

5 - 50 μM (24h)
RAJI and U-937

lymphoma cells
[3]

Effective

Concentration for AHR

Demethylation

25 μM (72h) RAJI cells [3]

Experimental Protocols
Protocol 1: Determination of Optimal Isofistularin-3
Concentration for DNMT1 Inhibition in Cancer Cells
This protocol outlines the steps to determine the optimal working concentration of Isofistularin-
3 for achieving significant DNMT1 inhibition in your specific cancer cell line.

1. Materials:

Isofistularin-3

DMSO (cell culture grade)

Your cancer cell line of interest

Complete cell culture medium

96-well plates

Cell viability assay kit (e.g., MTT, MTS, or CellTiter-Glo®)

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5029682/
https://www.researchgate.net/publication/299396404_Discovery_and_characterization_of_Isofistularin-3_a_marine_brominated_alkaloid_as_a_new_DNA_demethylating_agent_inducing_cell_cycle_arrest_and_sensitization_to_TRAIL_in_cancer_cells
https://www.medchemexpress.com/isofistularin-3.html
https://www.medchemexpress.com/isofistularin-3.html
https://www.medchemexpress.com/isofistularin-3.html
https://www.benchchem.com/product/b12278464?utm_src=pdf-body
https://www.benchchem.com/product/b12278464?utm_src=pdf-body
https://www.benchchem.com/product/b12278464?utm_src=pdf-body
https://www.benchchem.com/product/b12278464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12278464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DNMT activity assay kit (colorimetric or fluorometric)

Reagents for protein extraction and Western blotting (optional)

Reagents for DNA extraction and methylation analysis (e.g., bisulfite sequencing) (optional)

2. Experimental Workflow:
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Preparation

Treatment

Viability Assessment DNMT Activity Assay Downstream Analysis (Optional)

Prepare Isofistularin-3 Stock
(e.g., 10 mM in DMSO)

Treat cells with a dose range of Isofistularin-3
(e.g., 0.1, 1, 5, 10, 25, 50 µM)

Seed Cells in 96-well Plates

Perform Cell Viability Assay
(e.g., at 24, 48, 72h) Perform DNMT Activity Assay on Cell Lysates Western Blot for DNMT1 levels Methylation Analysis of Target Genes

Include Vehicle Control (DMSO)

Determine GI50 Analyze DNMT Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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